Cas no 2228338-74-5 (1-(1-phenylcyclopentyl)cyclobutan-1-amine)

• Product Name: 1-(1-phenylcyclopentyl)cyclobutan-1-amine
• CAS No: 2228338-74-5
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 6381632
• PubChem ID: 165619761
• Update Time: 2025-06-11

1-(1-phenylcyclopentyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylcyclopentyl)cyclobutan-1-amine
• 2228338-74-5
• EN300-1864923

• Inchi： 1S/C15H21N/c16-15(11-6-12-15)14(9-4-5-10-14)13-7-2-1-3-8-13/h1-3,7-8H,4-6,9-12,16H2
• InChI Key： UCOSHHIMQGZELV-UHFFFAOYSA-N
• SMILES： NC1(CCC1)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 215.167399674g/mol
• Monoisotopic Mass: 215.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-phenylcyclopentyl)cyclobutan-1-amine

Chemical Profile of 1-(1-phenylcyclopentyl)cyclobutan-1-amine (CAS No: 2228338-74-5)

1-(1-phenylcyclopentyl)cyclobutan-1-amine, identified by the CAS number 2228338-74-5, is a compound of significant interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule, featuring a cyclobutane ring substituted with an amine group and connected to a phenylcyclopentyl moiety, presents an intriguing scaffold for further chemical manipulation and pharmacological exploration. The structural complexity of 1-(1-phenylcyclopentyl)cyclobutan-1-amine suggests that it may exhibit properties suitable for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions.

The pharmacological relevance of this compound has been increasingly recognized in recent years, largely driven by advancements in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to rapidly assess the binding affinity and interaction profiles of 1-(1-phenylcyclopentyl)cyclobutan-1-amine with various biological targets. Preliminary studies indicate that the compound may interact with receptors and enzymes involved in pain modulation, neuroprotection, and immune response regulation. Such interactions are particularly promising for the development of novel therapeutics targeting chronic pain syndromes, neurodegenerative diseases, and inflammatory disorders.

The phenylcyclopentyl moiety in the structure of 1-(1-phenylcyclopentyl)cyclobutan-1-amine is a key feature that contributes to its potential biological activity. This aromatic ring system is known to enhance lipophilicity, which is often a critical factor for drug bioavailability and membrane permeability. Additionally, the cyclobutane ring introduces rigidity to the molecular framework, which can influence binding kinetics and thermodynamics when interacting with biological targets. The presence of an amine group further expands the possibilities for hydrogen bonding interactions, both within the molecule and with potential receptor sites.

In light of these structural attributes, researchers have been exploring synthetic pathways to modify 1-(1-phenylcyclopentyl)cyclobutan-1-amine to optimize its pharmacological properties. For instance, functionalization of the phenyl ring or the cyclobutane nitrogen could lead to derivatives with enhanced selectivity or improved pharmacokinetic profiles. The development of such derivatives relies heavily on sophisticated synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, which are essential for constructing complex molecular architectures with high precision.

The growing interest in 1-(1-phenylcyclopentyl)cyclobutan-1-amine has also spurred investigations into its potential role in drug discovery pipelines. Several academic and industrial research groups have reported on their efforts to synthesize analogs of this compound and evaluate their biological efficacy. These studies often employ a combination of experimental assays and computational modeling to decipher the structure-activity relationships (SAR) governing the pharmacological behavior of 1-(1-phenylcyclopentyl)cyclobutan-1-amine and its derivatives. Such SAR analyses are crucial for guiding the design of next-generation compounds with improved therapeutic potential.

One particularly notable area of research involves the exploration of 1-(1-phenylcyclopentyl)cyclobutan-1-amine as a potential scaffold for developing treatments against neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). The cyclobutane ring and phenylcyclopentyl moiety are hypothesized to interact with specific protein targets implicated in these conditions, such as amyloid-beta plaques or alpha-synuclein aggregates. Preclinical studies have suggested that molecules mimicking this structural motif may possess neuroprotective properties by modulating protein aggregation or enhancing cellular clearance mechanisms.

Another promising application lies in the field of immunomodulation. The amine group in 1-(1-phenylcyclopentyl)cyclobutan-1-amine provides a versatile platform for designing immunoregulatory agents. By targeting immune cell receptors or signaling pathways, derivatives of this compound could potentially modulate inflammatory responses or enhance vaccine efficacy. Such applications are particularly relevant in light of recent advancements in immunotherapy, where precise control over immune responses is critical for treating a wide range of diseases.

The synthesis and characterization of 1-(1-phenylcyclopentyl)cyclobutan-1-amine also highlight the importance of high-resolution analytical techniques in modern drug discovery. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are indispensable for confirming molecular structure and elucidating conformational dynamics. These techniques provide invaluable insights into how 1-(1-phenylcyclopentyl)cyclobutan-1-amine interacts with biological systems at both molecular and supramolecular levels.

As research continues to unfold, it is anticipated that CAS No: 2228338-74-5 will emerge as a key intermediate in the development of novel therapeutics across multiple therapeutic areas. The unique structural features of this compound offer a rich foundation for innovation, driving forward efforts to address unmet medical needs through targeted molecular design. With ongoing advancements in synthetic chemistry and computational biology, the future looks promising for harnessing the full potential of (CAS No: 2228338–74–5) in medicinal chemistry.